Cas no 2580103-40-6 (rac-(3R,4S)-1-(benzyloxy)carbonyl-3,4-dimethoxypiperidine-4-carboxylic acid)

• Product Name: rac-(3R,4S)-1-(benzyloxy)carbonyl-3,4-dimethoxypiperidine-4-carboxylic acid
• CAS No: 2580103-40-6
• MF: C₁₆H₂₁NO₆
• MW: 323.34104514122
• CID: 5657758
• PubChem ID: 165893695
• Update Time: 2025-08-05

rac-(3R,4S)-1-(benzyloxy)carbonyl-3,4-dimethoxypiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27730792
• 2580103-40-6
• rac-(3R,4S)-1-[(benzyloxy)carbonyl]-3,4-dimethoxypiperidine-4-carboxylic acid
• rac-(3R,4S)-1-(benzyloxy)carbonyl-3,4-dimethoxypiperidine-4-carboxylic acid

• Inchi： 1S/C16H21NO6/c1-21-13-10-17(9-8-16(13,22-2)14(18)19)15(20)23-11-12-6-4-3-5-7-12/h3-7,13H,8-11H2,1-2H3,(H,18,19)/t13-,16+/m1/s1
• InChI Key： QGSQJQBTTHBKOM-CJNGLKHVSA-N
• SMILES： O(C)[C@@]1(C(=O)O)CCN(C(=O)OCC2C=CC=CC=2)C[C@H]1OC

Computed Properties

• Exact Mass: 323.13688739g/mol
• Monoisotopic Mass: 323.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 85.3Ų

Additional information on rac-(3R,4S)-1-(benzyloxy)carbonyl-3,4-dimethoxypiperidine-4-carboxylic acid

Introduction to Rac-(3R,4S)-1-(benzyloxy)carbonyl-3,4-dimethoxypiperidine-4-carboxylic Acid (CAS No. 2580103-40-6)

Rac-(3R,4S-1-(benzyloxy)-carbonyl-3,4-dimethoxypiperidine-4-carboxylic acid) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2580103-40-6, represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of stereocenters and protective groups, make it a valuable building block for the development of novel therapeutic agents.

The compound's structure is characterized by a piperidine ring substituted with hydroxyl and methoxy groups at the 3 and 4 positions, respectively. The presence of these functional groups enhances its reactivity and compatibility with a wide range of chemical transformations. Additionally, the benzyloxy-carbonyl (Boc) protecting group at the 1-position provides stability during synthetic procedures while allowing for selective deprotection when necessary. This dual functionality makes Rac-(3R,4S-1-(benzyloxy)-carbonyl-3,4-dimethoxypiperidine-4-carboxylic acid) an indispensable tool in the hands of synthetic chemists.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Piperidine derivatives have emerged as a prominent class of compounds due to their ability to modulate enzyme activity and interact with biological targets effectively. Among these derivatives, Rac-(3R,4S-1-(benzyloxy)-carbonyl-3,4-dimethoxypiperidine-4-carboxylic acid) has been extensively studied for its potential applications in drug discovery. Its stereochemistry and functional groups make it an ideal candidate for designing molecules with high selectivity and potency.

The pharmaceutical industry has been particularly interested in leveraging this compound for the development of treatments against neurological disorders. Piperidine-based scaffolds have shown promise in modulating neurotransmitter systems, making them suitable for addressing conditions such as Alzheimer's disease, Parkinson's disease, and depression. Recent studies have highlighted the role of Rac-(3R,4S-1-(benzyloxy)-carbonyl-3,4-dimethoxypiperidine-4-carboxylic acid) as a key intermediate in synthesizing novel neuroactive compounds. These studies have demonstrated its ability to serve as a precursor for molecules that exhibit potent effects on central nervous system (CNS) receptors.

Beyond its applications in CNS drug development, Rac-(3R,4S-1-(benzyloxy)-carboxylic acid) has also been explored for its potential in oncology research. The unique structural features of this compound allow it to interact with various biological targets involved in cancer progression. Researchers have utilized it as a scaffold to design molecules that inhibit key enzymes and pathways implicated in tumor growth and metastasis. Preliminary findings suggest that derivatives of this compound exhibit significant antitumor activity in vitro and in vivo.

The synthesis of Rac-(Rac-(3R,4S)-1-(benzyloxy)carboxyl-3,4-dimethoxypiperidine-4-carboxylic acid (CAS No. 2580103-40-6)) involves multiple steps that require precise control over reaction conditions and stereochemistry. The use of advanced synthetic techniques such as chiral resolution and asymmetric synthesis ensures the production of high-purity material suitable for further derivatization. The Boc protecting group is particularly crucial as it allows for selective manipulation of other functional groups without affecting the overall structure integrity.

In conclusion, Rac-(Rac-(3R,4S)-1-(benzyloxy)carboxyl-3,4-dimethoxypiperidine-4-carboxylic acid (CAS No. 2580103-40-6)) stands out as a versatile and highly valuable compound in pharmaceutical research. Its unique structural attributes and functional groups make it an excellent candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its significance in drug discovery is expected to grow even further.